Cas no 1094394-71-4 (4-(2,3-Dihydro-1-benzofuran-5-yl)-5-methyl-1,3-thiazol-2-amine)

• Product Name: 4-(2,3-Dihydro-1-benzofuran-5-yl)-5-methyl-1,3-thiazol-2-amine
• CAS No: 1094394-71-4
• MF: C₁₂H₁₂N₂OS
• MW: 232.301481246948
• CID: 5735302
• PubChem ID: 43141113
• Update Time: 2025-05-19

4-(2,3-Dihydro-1-benzofuran-5-yl)-5-methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-Dihydro-1-benzofuran-5-yl)-5-methyl-1,3-thiazol-2-amine
• 2-Thiazolamine, 4-(2,3-dihydro-5-benzofuranyl)-5-methyl-
• EN300-124891
• 1094394-71-4
• CS-0225776

• Inchi： 1S/C12H12N2OS/c1-7-11(14-12(13)16-7)9-2-3-10-8(6-9)4-5-15-10/h2-3,6H,4-5H2,1H3,(H2,13,14)
• InChI Key： SBJDMVLVRZGOEQ-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1C)C1C=CC2=C(C=1)CCO2

Computed Properties

• Exact Mass: 232.06703418g/mol
• Monoisotopic Mass: 232.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 421.9±34.0 °C at 760 mmHg
• Flash Point: 209.0±25.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• pka: 5.06±0.10(Predicted)

4-(2,3-Dihydro-1-benzofuran-5-yl)-5-methyl-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(2,3-Dihydro-1-benzofuran-5-yl)-5-methyl-1,3-thiazol-2-amine

Comprehensive Overview of 4-(2,3-Dihydro-1-benzofuran-5-yl)-5-methyl-1,3-thiazol-2-amine (CAS No. 1094394-71-4)

4-(2,3-Dihydro-1-benzofuran-5-yl)-5-methyl-1,3-thiazol-2-amine (CAS No. 1094394-71-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound combines a benzofuran moiety with a thiazole ring, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its applications as a kinase inhibitor and its role in modulating various biochemical pathways.

The molecular formula of 4-(2,3-Dihydro-1-benzofuran-5-yl)-5-methyl-1,3-thiazol-2-amine is C₁₂H₁₂N₂OS, with a molecular weight of 232.30 g/mol. Its structure features a 2,3-dihydrobenzofuran ring linked to a 5-methylthiazol-2-amine group, which contributes to its stability and reactivity. The presence of both nitrogen and sulfur atoms in the thiazole ring enhances its ability to interact with biological targets, making it a valuable scaffold in medicinal chemistry.

One of the key areas of interest for 4-(2,3-Dihydro-1-benzofuran-5-yl)-5-methyl-1,3-thiazol-2-amine is its potential as a therapeutic agent. Recent studies have explored its efficacy in targeting protein kinases, which are crucial in regulating cell signaling pathways. Kinase inhibitors are a hot topic in drug development, particularly for treating cancers and inflammatory diseases. The compound's ability to selectively inhibit specific kinases could pave the way for novel treatments with fewer side effects.

In addition to its pharmaceutical applications, 4-(2,3-Dihydro-1-benzofuran-5-yl)-5-methyl-1,3-thiazol-2-amine has shown promise in agrochemical research. Its structural motifs are commonly found in pesticides and herbicides, where they contribute to the compounds' efficacy and environmental stability. Researchers are investigating its potential as a green chemistry alternative, aligning with the growing demand for sustainable agricultural solutions.

The synthesis of 4-(2,3-Dihydro-1-benzofuran-5-yl)-5-methyl-1,3-thiazol-2-amine typically involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity. These methods are part of the broader trend toward efficient synthetic routes in modern chemistry, reducing waste and energy consumption.

From a commercial perspective, the demand for 4-(2,3-Dihydro-1-benzofuran-5-yl)-5-methyl-1,3-thiazol-2-amine is expected to grow, driven by its applications in drug discovery and agrochemical innovation. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of research institutions and pharmaceutical companies. The compound's patent status and regulatory approvals will play a critical role in its market trajectory.

For researchers and industry professionals, understanding the physicochemical properties of 4-(2,3-Dihydro-1-benzofuran-5-yl)-5-methyl-1,3-thiazol-2-amine is essential. Key parameters such as solubility, melting point, and stability under various conditions are critical for its formulation and application. Recent advancements in computational chemistry have also enabled better prediction of these properties, streamlining the development process.

In conclusion, 4-(2,3-Dihydro-1-benzofuran-5-yl)-5-methyl-1,3-thiazol-2-amine (CAS No. 1094394-71-4) represents a versatile and promising compound with broad applications in pharmaceuticals and agrochemicals. Its unique structure and biological activity make it a focal point for ongoing research, with potential breakthroughs on the horizon. As the scientific community continues to explore its capabilities, this compound is poised to make a significant impact in multiple industries.